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Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of Dasa-58, a potent and selective activator of Pyruvate Kinase M2 (PKM2),
using Dimethyl Sulfoxide (DMSOQ) as the solvent. Accurate preparation of this stock solution is
critical for ensuring reproducibility and reliability in downstream experiments, including cell-
based assays and in vivo studies. This guide includes information on the chemical properties of
Dasa-58, a step-by-step protocol for solubilization, and recommendations for storage and
handling to maintain the integrity and activity of the compound.

Introduction

Dasa-58 is a small molecule activator of the M2 isoform of pyruvate kinase (PKM2), an enzyme
that plays a crucial role in cancer metabolism and cell proliferation.[1][2][3][4][5] By promoting
the tetrameric, more active form of PKM2, Dasa-58 can modulate cellular metabolic pathways,
making it a valuable tool for research in oncology and metabolic diseases.[1][6] Given its
hydrophobic nature, Dasa-58 is sparingly soluble in aqueous solutions but exhibits good
solubility in organic solvents like DMSO.[7] This document outlines a standardized procedure
for preparing a concentrated stock solution of Dasa-58 in DMSO, which can then be diluted to
the desired final concentration in cell culture media or other aqueous buffers for experimental
use.
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Chemical and Physical Properties of Dasa-58

A comprehensive understanding of the physicochemical properties of Dasa-58 is essential for
its proper handling and use in experimental settings.

Property Value Reference
Molecular Weight 453.53 g/mol (1112171
Appearance White to off-white solid powder  [1][2]

Up to 100 mM.[1][6] Also
o reported as 30 mg/mL[4] and
Solubility in DMSO o [L1[4116]1[7]8]
91 mg/mL[7] (sonication may

be required).[8]

Storage of Powder -20°C for up to 3 years. [71[8]

_ -80°C for up to 1 year; -20°C
Storage of Stock Solution [2][7]
for up to 1 month.[2][7]

Experimental Protocol: Preparation of a 10 mM
Dasa-58 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Dasa-58 in DMSO. This
concentration is a common starting point for subsequent dilutions in various experimental
setups.

Materials and Equipment
o Dasa-58 powder (purity >98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional, but recommended)
Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Step-by-Step Procedure

Equilibration: Before opening, allow the vial of Dasa-58 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
can affect the stability and solubility of the compound.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical
balance. Carefully weigh the desired amount of Dasa-58 powder. To prepare 1 mL of a 10
mM stock solution, you will need 4.54 mg of Dasa-58 (see calculation below).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
Dasa-58 powder. For a 10 mM stock solution, if you weighed 4.54 mg of Dasa-58, you would
add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
solution in a water bath for 5-10 minutes.[8] Visually inspect the solution to ensure there are
no visible particles.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock
solution can be filter-sterilized using a 0.22 um syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed microcentrifuge tubes or amber glass vials. This minimizes freeze-thaw cycles
which can degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 1 year).[2][7]

Calculation for a 10 mM Stock Solution

To calculate the mass of Dasa-58 required to make a 10 mM stock solution, use the following

formula;:
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Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
¢ Mass (mg) = 10 mmol/L x 0.001 L x 453.53 g/mol = 4.5353 mg

o Therefore, to make 1 mL of a 10 mM stock solution, you will need approximately 4.54 mg of
Dasa-58.

Safety Precautions
» Dasa-58 is for research use only.

e Always handle Dasa-58 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

e Consult the Safety Data Sheet (SDS) for Dasa-58 for complete safety and handling
information.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Dasa-58 stock solution.

Click to download full resolution via product page

Caption: Workflow for Dasa-58 Stock Solution Preparation.

Signaling Pathway Involving PKM2
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Dasa-58 acts as an allosteric activator of PKM2. The following diagram illustrates the simplified
signaling context of PKM2, which can be influenced by Dasa-58.
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Caption: Simplified PKM2 Signaling and Dasa-58 Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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